Cas no 1427021-72-4 (2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde)

• Product Name: 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde
• CAS No: 1427021-72-4
• MF: C₁₈H₁₂ClFO₂
• MW: 314.738087654114
• CID: 5060007
• Update Time: 2025-05-21

2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-fluoro-benzyloxy)-naphthalene-1-carbaldehyde
• 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde

• Inchi： 1S/C18H12ClFO2/c19-17-9-14(20)7-5-13(17)11-22-18-8-6-12-3-1-2-4-15(12)16(18)10-21/h1-10H,11H2
• InChI Key： QWAJYMXWWKONTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=CC=C2C=CC=CC2=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde

Research Brief on 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde (CAS: 1427021-72-4): Recent Advances and Applications

2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde (CAS: 1427021-72-4) is a synthetic organic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde as a key building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's unique structural features, including the naphthalene core and the chloro-fluorobenzyloxy moiety, were found to enhance binding affinity and selectivity toward specific protein targets. The study demonstrated its efficacy in inhibiting the interaction between p53 and MDM2, a critical pathway in cancer therapeutics.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in the development of fluorescent probes. The aldehyde functional group in 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde was utilized to conjugate with hydrazine derivatives, resulting in highly sensitive probes for detecting reactive oxygen species (ROS) in cellular environments. These probes exhibited excellent photostability and selectivity, making them valuable tools for studying oxidative stress-related diseases.

From a synthetic chemistry perspective, advancements in the scalable production of 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde have been achieved through optimized catalytic processes. A 2022 patent (WO2022156789) disclosed a novel palladium-catalyzed coupling method that significantly improves yield and reduces byproduct formation. This innovation addresses previous challenges in large-scale synthesis, paving the way for broader industrial applications.

In conclusion, 2-((2-Chloro-4-fluorobenzyl)oxy)-1-naphthaldehyde continues to emerge as a promising compound in chemical biology and drug discovery. Its multifaceted applications—from PPI inhibitors to fluorescent probes—underscore its versatility. Future research directions may include exploring its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. The ongoing optimization of synthetic routes further enhances its accessibility for academic and industrial research.